Cas no 62509-09-5 (Phenol, 2-chloro-5-methyl-4-nitroso-)

Phenol, 2-chloro-5-methyl-4-nitroso- structure
62509-09-5 structure
Product Name:Phenol, 2-chloro-5-methyl-4-nitroso-
CAS No:62509-09-5
MF:C7H6ClNO2
MW:171.581040859222
CID:442235
PubChem ID:12325882
Update Time:2025-04-19

Phenol, 2-chloro-5-methyl-4-nitroso- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-chloro-5-methyl-4-nitroso-
    • 2-chloro-5-methyl-4-nitrosophenol
    • 2-chloro-5-methyl-4-nitroso-phenol
    • 62509-09-5
    • DTXSID30489546
    • SCHEMBL4925884
    • Inchi: 1S/C7H6ClNO2/c1-4-2-7(10)5(8)3-6(4)9-11/h2-3,10H,1H3
    • InChI Key: PHQJCUQHZQRQFK-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C)C=C1O)N=O

Computed Properties

  • Exact Mass: 171.00878
  • Monoisotopic Mass: 171.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.66
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